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Compound of Interest

Compound Name: Fluorescent red 731 reactive

Cat. No.: B12056615

Get Quote

Executive Summary: The NIR Frontier
In the architecture of high-content multiplex assays, the Near-Infrared (NIR) window (700 nm –

900 nm) is the critical expansion zone. While the visible spectrum is crowded with FITC, PE,

and various fluorescent proteins, the NIR region offers a high Signal-to-Noise (S/N) ratio due to

significantly reduced tissue autofluorescence and light scattering.

Fluorescent Red 731 Reactive (Red 731) emerges as a potent heptamethine cyanine-based

fluorophore designed to occupy the spectral gap often confused with Cy7. With an extinction

coefficient (

) of 225,000 L[1]·mol⁻¹·cm⁻¹, it rivals the brightness of market leaders like Alexa Fluor® 750
and DyLight™ 755, yet offers distinct spectral characteristics that facilitate specific multiplexing
configurations.

This guide evaluates Red 731’s performance, stability, and integration into 5+ color panels,

providing validated protocols for bioconjugation.
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To deploy Red 731 effectively, one must understand its photophysical "fingerprint." Unlike

broad-spectrum far-red dyes, Red 731 is engineered for narrow-band excitation sources

commonly found in modern flow cytometers and high-content imagers.
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Feature
Fluorescent

Red 731
Cy7 (Sulfo-Cy7)

Alexa Fluor®

750

Implication for

Multiplexing

Excitation Max 736 nm 747 nm 749 nm

Red 731 is better

excited by 730

nm LEDs or

broadly by

633/640 nm

lasers (tail

excitation).

Emission Max 759 nm 776 nm 775 nm

Blue-shifted vs.

Cy7. Less

spillover into the

IR800 channel.

Extinction Coeff.

[1] (

)

225,000 ~250,000 ~290,000

High brightness;

excellent for low-

abundance

targets.

Stokes Shift 23 nm 29 nm 26 nm

Requires high-

quality bandpass

filters to prevent

bleed-through.

Solubility
Moderate (DMF

required)

High (Water

soluble)
High

Red 731 requires

organic co-

solvent during

conjugation.

Reactive Group NHS-Ester NHS-Ester NHS/Maleimide

Targets primary

amines (Lysine

residues).
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Analyst Note: The 736 nm absorption peak makes Red 731 a unique candidate for instruments

equipped with a 730 nm laser line, providing orthogonal detection to standard 640 nm excited

dyes (like Cy5/AF647).

Multiplexing Strategy: Spectral Architecture
The primary failure mode in multiplexing is Spectral Crosstalk. Red 731 occupies a specific

niche: it is "too red" for standard Cy5 filters but "too blue" for standard IR800 filters.

Validated 5-Plex Panel Configuration
To utilize Red 731 without compensation artifacts, we recommend the following channel

assignment:

Blue Channel: DAPI / Hoechst (Nuclei)

Green Channel: FITC / AF488 (High abundance target)

Yellow/Orange: PE / AF555 (Medium abundance)

Far Red: AF647 / Cy5 (Low abundance)

NIR-1 (Target Channel):Fluorescent Red 731 (Critical low abundance/surface marker)

Filter: 760/20 nm or 780/60 nm.

Optional NIR-2: IRDye 800CW (if using 785 nm excitation).

Visualization: Spectral Crosstalk & Laser Alignment
The following diagram illustrates how Red 731 fits between Cy5 and IR800, minimizing overlap.
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Figure 1: Spectral positioning of Fluorescent Red 731. Note the critical separation from Cy5

and the potential for orthogonal excitation with 730 nm sources.

Experimental Protocol: High-Efficiency Conjugation
The NHS-ester moiety on Fluorescent Red 731 reacts with primary amines (N-terminus and

Lysine residues) on antibodies. Unlike water-soluble Cy7 derivatives, Red 731 is hydrophobic

and requires careful handling to prevent precipitation during conjugation.

Materials Required[1][2][3]
Antibody: Purified (BSA/Azide-free), concentration >1 mg/mL.

Dye Stock: Fluorescent Red 731 Reactive (Sigma 56794).[2]

Solvent: Anhydrous DMF (Dimethylformamide) or DMSO.

Reaction Buffer: 50 mM Sodium Bicarbonate, pH 9.0 (Do NOT use Tris or Glycine).

Purification: Zeba™ Spin Desalting Columns (7K MWCO) or dialysis cassette.
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Step-by-Step Workflow
Antibody Preparation (Critical Step):

Buffer exchange the antibody into 50 mM Sodium Bicarbonate (pH 9.0).[1]

Why? The NHS-ester reaction is pH-dependent. At pH 9.0, the lysine

-amino groups are unprotonated and highly nucleophilic.

Adjust concentration to 2–5 mg/mL. Dilute antibodies result in poor conjugation efficiency

due to hydrolysis competition.

Dye Solubilization:

Dissolve 1 mg of Red 731 NHS-ester in 50 µL anhydrous DMF.

Concentration: ~25 nmol/µL.[1]

Caution: Prepare immediately before use. NHS-esters hydrolyze rapidly in the presence of

moisture.

Conjugation Reaction:

Add the dye to the antibody solution while vortexing gently.

Target Molar Ratio (Dye:Protein):

For IgG (150 kDa): Aim for a 15:1 to 20:1 molar excess in the reaction to achieve a final

Dye-to-Protein (D/P) ratio of ~2–4.

Calculation:

Incubate for 1 hour at Room Temperature in the dark with continuous gentle agitation.

Quenching & Purification:

Add 50 µL of 1M Tris (pH 8.0) or Glycine to quench unreacted dye. Incubate for 15 mins.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/398/432/56794dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/398/432/56794dat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify using a spin column (e.g., Zeba) equilibrated with PBS/Azide.

Note: Dialysis is less effective for removing hydrophobic free dye aggregates; spin

columns are preferred.

Workflow Logic Diagram
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Figure 2: Critical path for NHS-ester conjugation. The pH 9.0 step is non-negotiable for optimal

yield.

Performance Validation & Troubleshooting
Calculating Degree of Labeling (DOL)
To validate the reagent, measure absorbance (A) at 280 nm and 736 nm. Use the following

correction factor (CF) for the dye's contribution to A280 (typically ~0.05 for cyanines, but

empirically determination is recommended).

= 225,000 L[1]·mol⁻¹·cm⁻¹[1]

Target DOL: 1.5 – 3.0. (DOL > 4 often leads to self-quenching and precipitation in NIR dyes).

Troubleshooting Matrix
Issue Probable Cause Corrective Action

Precipitation
Hydrophobic aggregation of

dye.

Reduce Dye:Protein ratio.[1]

Ensure DMF volume is <10%

of total reaction volume.

Low Signal Hydrolysis of NHS-ester.
Use fresh anhydrous DMF.

Ensure buffer pH is > 8.[1]5.

High Background "Sticky" hydrophobic dye.
Add 0.05% Tween-20 or Triton

X-100 to wash buffers.

Spectral Bleed Filter mismatch.

Ensure emission filter is

centered at ~760 nm, not 780+

nm (Cy7 standard).
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Disclaimer: This guide is for research use only. Protocols should be optimized for specific

tissue types and instrument configurations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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